Cas no 19779-32-9 (2,4,6-Triethylaniline)

• Product Name: 2,4,6-Triethylaniline
• CAS No: 19779-32-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD00561929
• CID: 1085454
• PubChem ID: 12905470
• Update Time: 2025-06-07

2,4,6-Triethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Triethylaniline
• (2,4,6-triethylphenyl)amine(SALTDATA: HCl)
• 2,4,6-Triaethyl-anilin
• 2,4,6-Triethylanilin
• 2,4,6-triethyl-aniline
• 2,4,6-triethylbenzenamine
• AG-E-44430
• AGN-PC-00K0VA
• Ambcb5216351
• Benzenamine, 2,4,6-triethyl-
• CTK0E0704
• SureCN112571
• triethylaniline
• DTXSID10512629
• E76294
• (2,4,6-triethylphenyl)amine
• DB-200089
• SCHEMBL112571
• AS-79053
• CS-0152542
• 19779-32-9
• AKOS006280793
• CHEMBRDG-BB 5216351

• MDL： MFCD00561929
• Inchi： 1S/C12H19N/c1-4-9-7-10(5-2)12(13)11(6-3)8-9/h7-8H,4-6,13H2,1-3H3
• InChI Key： QJWHZMGVPAUALF-UHFFFAOYSA-N
• SMILES： NC1C(CC)=CC(CC)=CC=1CC

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 2,4,6-Triethylaniline

Comprehensive Overview of 2,4,6-Triethylaniline (CAS No. 19779-32-9): Properties, Applications, and Market Insights

2,4,6-Triethylaniline (CAS No. 19779-32-9) is a specialized aromatic amine compound with significant industrial relevance. As a derivative of aniline, this triethyl-substituted variant exhibits unique chemical properties that make it valuable in various synthetic applications. The compound's molecular structure features three ethyl groups positioned at the 2, 4, and 6 locations on the benzene ring, which significantly influences its reactivity and physical characteristics.

In recent years, the demand for 2,4,6-Triethylaniline has grown steadily due to its role as a key intermediate in the production of advanced materials. Researchers and manufacturers frequently search for information about "2,4,6-Triethylaniline synthesis," "CAS 19779-32-9 applications," and "triethylaniline derivatives," reflecting the compound's importance in modern chemistry. The growing interest in specialty chemicals and fine chemical intermediates has further boosted its market visibility.

The physical properties of 2,4,6-Triethylaniline include a characteristic pale yellow to brown liquid appearance at room temperature, with a distinct aromatic odor. Its molecular weight of 177.28 g/mol and specific boiling point range make it suitable for various industrial processes. The compound's solubility profile – readily soluble in organic solvents but poorly soluble in water – is particularly important for formulation chemists working on "organic synthesis" and "catalyst systems."

One of the primary applications of 2,4,6-Triethylaniline lies in its use as a building block for advanced polymer materials. The compound serves as a crucial intermediate in the production of certain heat-resistant resins and specialty coatings, which are increasingly demanded in automotive and aerospace industries. Recent innovations in "high-performance materials" have created new opportunities for this chemical intermediate.

The compound also finds application in the development of photoactive materials and organic electronic components. With the rapid growth of the "optoelectronics industry," researchers are exploring the potential of 2,4,6-Triethylaniline derivatives in creating novel semiconducting materials. This aligns with current market trends focusing on "sustainable electronics" and "green chemistry solutions."

From a commercial perspective, 2,4,6-Triethylaniline has seen steady demand across several regions, particularly in markets with strong chemical manufacturing sectors. Industry reports indicate growing interest in "CAS 19779-32-9 suppliers" and "triethylaniline purity standards," reflecting the compound's importance in quality-sensitive applications. The global market for such fine chemical intermediates is projected to maintain stable growth, driven by advancements in material science and specialty chemical applications.

Quality control is paramount when working with 2,4,6-Triethylaniline, with manufacturers paying close attention to parameters like purity levels, moisture content, and impurity profiles. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure product consistency. These quality aspects are particularly important for users searching for "high purity 2,4,6-Triethylaniline" or "CAS 19779-32-9 specifications."

Environmental and handling considerations for 2,4,6-Triethylaniline follow standard practices for aromatic amines. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be observed. This includes using appropriate personal protective equipment and working in well-ventilated areas – topics frequently searched by laboratory professionals and safety officers.

Recent scientific literature highlights several innovative applications of 2,4,6-Triethylaniline in catalysis research and materials engineering. The compound's steric and electronic properties make it an interesting subject for studies on "molecular design" and "structure-activity relationships." These research directions align with current academic interests in "functional organic molecules" and "tailored chemical properties."

For procurement specialists and chemical buyers, understanding the supply chain dynamics of 2,4,6-Triethylaniline is crucial. Market intelligence suggests that availability can vary based on regional production capacities and raw material flows. Common search queries like "2,4,6-Triethylaniline price trends" and "CAS 19779-32-9 availability" reflect these commercial considerations in the specialty chemicals sector.

Looking forward, the applications of 2,4,6-Triethylaniline are expected to expand into emerging fields such as energy storage materials and advanced sensor technologies. The compound's structural features make it a candidate for development of new functional materials that could address current challenges in "renewable energy technologies" and "smart material systems." These potential applications represent exciting directions for future research and commercial development.

In conclusion, 2,4,6-Triethylaniline (CAS No. 19779-32-9) remains an important specialty chemical with diverse applications across multiple industries. Its unique structural properties continue to inspire new applications in materials science and chemical synthesis. As industrial needs evolve and new technologies emerge, this compound is likely to maintain its relevance in the fine chemicals sector, supported by ongoing research and development efforts worldwide.